Cas no 1699078-51-7 (2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl-)

• Product Name: 2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl-
• CAS No: 1699078-51-7
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• CID: 5252872
• Update Time: 2025-10-23

2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl-

• Inchi： 1S/C10H9ClFNO/c1-10(2)7-6(12)4-3-5(11)8(7)13-9(10)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： LXWMGSCRBGFTDK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2Cl)C(C)(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl-

2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl

The compound 2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl (CAS No. 1699078-51-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the indole family of heterocyclic compounds, which are widely recognized for their unique chemical properties and biological activities. The structure of this molecule is characterized by a fused bicyclic system consisting of a benzene ring and a pyrrole-like ring, with substituents at the 7th and 4th positions (chlorine and fluorine atoms, respectively) and two methyl groups attached to the dihydroindole moiety.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the indole ring. This has been particularly useful in constructing analogs with tailored electronic and steric properties for specific applications.

The chlorine and fluorine substituents on the indole ring play a crucial role in modulating the electronic characteristics of the molecule. These halogen atoms introduce electron-withdrawing effects, which can enhance the reactivity of the compound in various chemical transformations. Additionally, the methyl groups at the dihydroindole position contribute to the molecule's stability and solubility in organic solvents—a property that is highly desirable in many chemical processes.

One of the most promising areas of research involving 2H-Indol-2-one, 7-chloro-4-fluoro-1,3-dihydro-3,3-dimethyl is its application in drug discovery. Indole derivatives are known for their ability to interact with a wide range of biological targets, including enzymes, receptors, and nucleic acids. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This suggests that it could serve as a lead compound for developing novel anti-cancer therapies.

In addition to its biological applications, 2H-indolone derivatives have also found utility in materials science. The ability to tune their electronic properties makes them suitable candidates for use in organic electronics. For instance, researchers have explored their potential as components in light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of halogen substituents like chlorine and fluorine further enhances their optoelectronic properties by adjusting their bandgap energies.

The synthesis and characterization of 2H-indolone derivatives have been significantly advanced by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These tools provide detailed insights into the molecular structure and conformational preferences of these compounds. For example, X-ray crystallographic studies of 2H-indolone derivatives have revealed that the dihydroindole moiety adopts a rigid conformation due to steric interactions between the methyl groups.

Another area where chlorinated indole derivatives have shown promise is in agrochemicals. Their ability to inhibit key enzymes involved in plant growth regulation has led to their investigation as potential herbicides or growth regulators. Recent field trials have demonstrated that certain analogs exhibit selective activity against specific weeds without adversely affecting crop plants—a property that could revolutionize sustainable agriculture practices.

The development of efficient synthetic routes for fluorinated indole derivatives has also been a focus of recent research efforts. Fluorination reactions are challenging due to the high reactivity of fluorine atoms; however, novel catalysts and reaction conditions have been developed to overcome these limitations. For instance, transition-metal-mediated fluorination methods have enabled precise control over the substitution pattern on the indole ring.

In conclusion, 2H-indolone derivatives, particularly those with halogen substituents like chlorine and fluorine atoms at specific positions on the indole ring (such as 7-chloro, 4-fluoro, etc.), represent a class of compounds with diverse applications across multiple scientific disciplines. From drug discovery to materials science and agrochemicals, these molecules continue to attract significant attention due to their unique chemical properties and versatile reactivity.